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Ethyl (2Z)-2-(1-acetyl-7-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate Ethyl (2Z)-2-(1-acetyl-7-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Brand Name: Vulcanchem
CAS No.: 332043-52-4
VCID: VC0407110
InChI: InChI=1S/C27H27NO4S3/c1-6-31-18-13-14-19-20(15-18)28(16(3)29)27(4,5)24(33)21(19)26-34-22(17-11-9-8-10-12-17)23(35-26)25(30)32-7-2/h8-15H,6-7H2,1-5H3/b26-21-
SMILES: CCOC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C(N2C(=O)C)(C)C
Molecular Formula: C27H27NO4S3
Molecular Weight: 525.7g/mol

Ethyl (2Z)-2-(1-acetyl-7-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate

CAS No.: 332043-52-4

Main Products

VCID: VC0407110

Molecular Formula: C27H27NO4S3

Molecular Weight: 525.7g/mol

Ethyl (2Z)-2-(1-acetyl-7-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate - 332043-52-4

CAS No. 332043-52-4
Product Name Ethyl (2Z)-2-(1-acetyl-7-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Molecular Formula C27H27NO4S3
Molecular Weight 525.7g/mol
IUPAC Name ethyl (2Z)-2-(1-acetyl-7-ethoxy-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Standard InChI InChI=1S/C27H27NO4S3/c1-6-31-18-13-14-19-20(15-18)28(16(3)29)27(4,5)24(33)21(19)26-34-22(17-11-9-8-10-12-17)23(35-26)25(30)32-7-2/h8-15H,6-7H2,1-5H3/b26-21-
Standard InChIKey ABDWSXXCOUYXGE-QLYXXIJNSA-N
Isomeric SMILES CCOC1=CC2=C(C=C1)/C(=C/3\SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)/C(=S)C(N2C(=O)C)(C)C
SMILES CCOC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C(N2C(=O)C)(C)C
Canonical SMILES CCOC1=CC2=C(C=C1)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C(N2C(=O)C)(C)C
PubChem Compound 1724915
Last Modified Nov 11 2021
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